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Dietary Risk Assessment of Tetraniliprole &
Spirotetramat

The following table consolidates data from two studies that assessed the dietary risk of tetraniliprole, often
in a combination formulation with spirotetramat, on different vegetables. Please note that the alternatives in
this context are the metabolites of the active ingredients, and the comparison is not against other, distinct

pesticide compounds [1] [2].

. Half- Pre-Harvest .
Pesticide . Risk Key Study
Crop Life Interval (PHI) .
Compound . Conclusion Methodology
(Days) Suggestion
Okra [1] Tetraniliprole - 1 day No risk to QUEChERS method
consumers if with LC-MS/IMS
the 1-day analysis. Risk assessed
waiting period by comparing calculated
is observed. residues with

established ADI (2
mg/kg bw/day for
tetraniliprole).
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Crop

Okra [1]

Brinjal
(Eggplant)
[2]

Brinjal
(Eggplant)
[2]

Chilli [2]

Chilli [2]

Pesticide
Compound

Spirotetramat
(and
metabolites)

Tetraniliprole

Spirotetramat
(and
metabolites)

Tetraniliprole

Spirotetramat
(and
metabolites)

Half-
Life
(Days)

1.20 -
1.44

1.13-
1.32

3.37 -
4.79

1.81 -
2.74

Pre-Harvest
Interval (PHI)
Suggestion

1 day

Risk
Conclusion

No risk to
consumers if
the 1-day
waiting period
is observed.

No risk to
humans, even
2 hours after
initial
application.

No risk to
humans, even
2 hours after
initial
application.

No risk to
humans, even
2 hours after
initial
application.

No risk to
humans, even
2 hours after
initial
application.

Key Study
Methodology

QUEChERS method
with LC-MS/IMS
analysis. Risk assessed
for total spirotetramat
(sum of parent and
metabolites) against ADI
(0.5 mg/kg bw/day).

Single-lab validation of
a UPLC-MS/MS
method. Dissipation
kinetics studied; risk
evaluated based on
residue data.

Single-lab validation of
a UPLC-MS/MS
method. Dissipation
kinetics studied; risk
evaluated for total
spirotetramat.

Same as above.

Same as above.
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The experimental protocols for the data in the table were largely consistent across the cited studies, primarily

following these steps [1] [2]:

e Field Application & Sampling: The combination product (Tetraniliprole + Spirotetramat) was
applied to crops at recommended doses. Samples of the fruit and soil were collected at
predetermined intervals after application.

¢ Residue Analysis (QUEChERS & LC-MSIMS): Residues were extracted using the QUEChERS
method (Quick, Easy, Cheap, Effective, Rugged, and Safe). The extracts were cleaned up and then
analyzed using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS or UPLC-
MSIMS), a highly specific and sensitive technique for quantifying chemical residues.

¢ Risk Assessment: The dietary risk was assessed by comparing the estimated daily intake of the
residues with the established Acceptable Daily Intake (ADI). Arisk is considered negligible if the
estimated intake is significantly lower than the ADI.

The workflow below summarizes the key stages of this process.
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Research Context and Considerations

To effectively interpret the data above, here is some important context from the broader search results.

e Performance as a Neonicotinoid Alternative: Research identifies tetraniliprole as one of several
promising alternatives to neonicotinoid pesticides, which are being phased out due to their ecological
impact. In multi-state studies on large-seeded vegetables, tetraniliprole was as effective as standard
neonicotinoids in protecting sweet corn from pests. However, its performance was less consistent for
snap beans and dry beans, indicating it may not be a universal replacement [3].

e Sublethal and Transgenerational Effects: A laboratory study on the tomato pest Tuta absoluta
revealed that sublethal concentrations of tetraniliprole can have complex effects across generations.
While directly exposed larvae suffered negative impacts, their offspring (F1 and F2 generations)
showed hormesis—faster development and increased population growth—at low concentrations.
This indicates a potential risk of unintended pest resurgence at sublethal doses, a factor that should
be considered in resistance management strategies [4].

A Guide to Your Comparative Research

The available data offers a solid starting point for tetraniliprole's risk profile. To build a comprehensive
comparison guide, you may need to undertake a more extensive literature synthesis. Here is a suggested path

forward:

¢ Identify Key Comparators: Based on the initial research [3], define a list of alternative insecticides
(e.g., cyantraniliprole, chlorantraniliprole, isocycloseram, spinosad) for a direct comparison with
tetraniliprole.
e Systematic Literature Review: Search for regulatory documents and peer-reviewed studies for each
alternative, focusing on:
o Dissipation kinetics (half-life) in various crops.
o Maximum Residue Limits (MRLSs) set by authorities like CODEX and EPA.
o Dietary risk assessment outcomes and any associated pre-harvest intervals.
e Standardize and Tabulate Data: Create unified tables, similar to the one above, to present the
standardized data for all compounds side-by-side, highlighting differences in persistence, safety, and
efficacy.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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